Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21345788 (E)-Ceftriaxone Disodium 104376-79-6 C18H18N8NaO7S3
VC21352560 4-Pyridin-2-ylbenzaldehyde 127406-56-8 C12H9NO
VC21352533 18-Methylmestranol 14009-70-2 C22H28O2
VC21352547 O-Flutamide 151262-93-0 C11H11F3N2O3
VC21345669 4-Methyl-2-propyl-1H-benzo[d]imidazole-6-carboxylic acid 152628-03-0 C12H14N2O2
VC21352554 (2R,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide 170863-34-0 C13H14F2N4OS
VC21352412 (R)-(3-(3-Fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl methanesulfonate 174649-09-3 C15H19FN2O6S
VC21352403 5-Chlorouracil 1820-81-1 C4H3ClN2O2
VC21352360 Diallyl Disulfide 2179-57-9 C6H10S2
VC21345446 Captopril EP Impurity C 26473-47-2 C4H8O2S
VC21345565 Calcium Glycerophosphate 27214-00-2 C3H7CaO6P
VC21352363 Saluamine 3086-91-7 C7H7ClN2O4S
VC21352410 2-Methyl-ethinylestradiol 3240-39-9 C21H26O2
VC21345392 11-(3-Dimethylaminopropylidene)-6,11-dihydrodibenzo(b,e)thiepine-5,5-dioxide 33301-24-5 C19H21NO2S
VC21352334 2-Hydroxy-2-(3-phenoxyphenyl)acetonitrile 39515-47-4 C14H11NO2
VC21345439 Cenicriviroc 497223-25-3 C41H52N4O4S
VC21352583 2,4-Dichlorobenzoic acid 50-84-0 C7H4Cl2O2
VC21345845 3-Hydroxy-4-methoxybenzonitrile 52805-46-6 C8H7NO2
VC21352353 (+)-Thienamycin 59995-64-1 C11H16N2O4S
VC21345689 Dehydro Loperamide 61299-42-1 C29H31ClN2O
VC21352580 4-Hydroxyfenbendazole 72447-64-4 C15H13N3O3S
VC21345466 Bis(2-chloroethyl)amine hydrochloride 821-48-7 C4H9Cl2N.ClH
C4H10Cl3N
VC21352539 N-(2,6-Dichlorophenyl)-N-phenylacetamide 84803-53-2 C14H11Cl2NO
VC21352585 (2S)-cis-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one 87447-47-0 C18H17NO4S
VC21352599 (1R,3Ar,7aR)-1-[(E,2R,5S)-5,6-dimethyl-6-trimethylsilyloxyhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one 95716-69-1 C22H40O2Si